Cas no 1006449-72-4 (1-(2-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(2-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1006449-72-4
• MF: C₁₇H₁₃FN₂O
• MW: 280.296327352524
• MDL: MFCD03422330
• CID: 3058974
• PubChem ID: 19619695
• Update Time: 2025-10-29

1-(2-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde
• 1006449-72-4
• VS-14245
• H21290
• BBL037541
• STK502413
• AKOS000308584
• CS-0325525
• 1-[(2-fluorophenyl)methyl]-3-phenyl-1H-pyrazole-4-carbaldehyde
• 1-[(2-fluorophenyl)methyl]-3-phenylpyrazole-4-carbaldehyde
• ALBB-001175
• MFCD03422330

• MDL： MFCD03422330
• Inchi： 1S/C17H13FN2O/c18-16-9-5-4-8-14(16)10-20-11-15(12-21)17(19-20)13-6-2-1-3-7-13/h1-9,11-12H,10H2
• InChI Key： LJPRUYPJWNVVQQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C=C(C=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 280.101191g/mol
• Monoisotopic Mass: 280.101191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 280.3g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(2-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde

1-(2-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1006449-72-4, known as 1-(2-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a substituted benzaldehyde group and a fluorinated benzyl substituent. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The presence of the fluorobenzyl group introduces additional electronic and steric effects, making this compound a valuable substrate for further functionalization and exploration in various applications.

Recent studies have highlighted the potential of 1-(2-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde in drug discovery. The pyrazole core is a common scaffold in medicinal chemistry due to its ability to interact with various biological targets, such as kinases, proteases, and G-protein coupled receptors (GPCRs). The fluorobenzyl substituent enhances the compound's lipophilicity, which is crucial for improving bioavailability and permeability across biological membranes. Additionally, the aldehyde group at the 4-position of the pyrazole ring can serve as a reactive site for further modifications, such as click chemistry or bioconjugation, enabling the creation of more complex molecular architectures with tailored functionalities.

In terms of synthesis, 1-(2-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde can be prepared through a variety of routes. One common approach involves the condensation of 3-phenylpyrazole with an appropriate aldehyde derivative in the presence of an acid catalyst. The introduction of the fluorobenzyl group typically requires a coupling reaction, such as Suzuki-Miyaura or Buchwald-Hartwig cross-coupling, which allows for precise control over the substitution pattern. These methods not only ensure high yields but also provide access to structurally diverse analogs for systematic exploration of structure-property relationships.

The electronic properties of 1-(2-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde make it an interesting candidate for applications in optoelectronics and sensor technologies. The conjugated system within the molecule enables strong absorption in the visible region, which can be exploited for designing organic light-emitting diodes (OLEDs) or photovoltaic devices. Furthermore, the presence of the aldehyde group introduces redox activity, making this compound suitable for use in electrochemical sensors or as a component in redox-active materials.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 1-(2-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde is essential for its safe handling and application. Recent research has focused on evaluating its biodegradability under aerobic and anaerobic conditions, as well as its potential impact on aquatic ecosystems. These studies are critical for ensuring that this compound meets regulatory standards and can be used responsibly in industrial and medical settings.

In conclusion, 1-(2-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure, combined with its reactivity and tunable properties, positions it as a valuable tool for advancing both fundamental research and practical applications. As ongoing investigations continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in shaping future developments in chemistry and beyond.